Cas no 1806910-44-0 (3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid
• CAS No: 1806910-44-0
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4861342
• Update Time: 2025-05-23

3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid

• Inchi： 1S/C8H5BrF2INO2/c9-4-1-3(2-5(14)15)8(12)13-6(4)7(10)11/h1,7H,2H2,(H,14,15)
• InChI Key： DJQIZYBSDULWBS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)Br)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid (CAS No. 1806910-44-0)

3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid (CAS No. 1806910-44-0) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of bromo, difluoromethyl, and iodo substituents, which enhance its reactivity and utility in cross-coupling reactions, a topic frequently searched by chemists exploring C-C bond formation or heterocyclic synthesis. Its structural complexity makes it a valuable intermediate for designing novel bioactive molecules, aligning with the growing interest in drug discovery and precision agriculture.

The compound’s pyridine-acetic acid backbone is particularly noteworthy, as it serves as a scaffold for modulating physicochemical properties like solubility and metabolic stability—key concerns in modern medicinal chemistry. Researchers often inquire about halogenated pyridines due to their role in fragment-based drug design, a trending topic in AI-driven molecular modeling. CAS No. 1806910-44-0 is also referenced in studies on fluorinated building blocks, addressing the demand for sustainable fluorination methods, a hot topic in green chemistry forums.

In agrochemical applications, 3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid is explored for its potential as a precursor to herbicides or fungicides, reflecting the industry’s focus on crop protection and resistance management. Its polyhalogenated structure offers versatility in derivatization, a feature often highlighted in patents related to novel pesticide development. This aligns with frequent searches on halogen exchange reactions and SAR studies (Structure-Activity Relationships).

Synthesis protocols for CAS No. 1806910-44-0 typically involve regioselective halogenation and Pd-catalyzed cross-coupling, techniques widely discussed in academic and industrial circles. The compound’s iodo substituent makes it a candidate for Sonogashira or Suzuki-Miyaura reactions, frequently queried by organic chemists optimizing catalyst systems. Analytical data, such as NMR and HPLC purity, are critical for quality control—another area of high search volume in chemical characterization.

From a commercial perspective, suppliers of 3-Bromo-2-(difluoromethyl)-6-iodopyridine-5-acetic acid emphasize its high purity grades (>98%) and stability under inert conditions, addressing end-user concerns about storage conditions and shelf life. The compound’s relevance to high-throughput screening libraries further boosts its demand, coinciding with the rise of combinatorial chemistry in drug development pipelines.

In summary, CAS No. 1806910-44-0 represents a multifaceted tool for researchers tackling challenges in small-molecule synthesis and materials science. Its integration into cutting-edge fields like bioconjugation and proteolysis-targeting chimeras (PROTACs) underscores its enduring scientific value, while its alignment with trending research keywords ensures visibility in academic and industrial databases.